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Compound of Interest

Compound Name: 4-Fluoro-3,5-dimethylaniline

Cat. No.: B133924

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the chemical properties, synthesis,
applications, and safety protocols for 4-Fluoro-3,5-dimethylaniline (CAS No. 1840-27-3). The
information is compiled to serve as a critical resource for professionals engaged in chemical
research and pharmaceutical development.

Core Chemical and Physical Properties

4-Fluoro-3,5-dimethylaniline, also known as 4-fluoro-3,5-xylidine, is an aromatic amine
featuring a fluorine atom and two methyl groups on the benzene ring.[1] ItS unique structure
makes it a valuable intermediate and building block in the synthesis of complex organic
molecules, particularly fluoroaromatics.[2][3] The compound's physical state may be a liquid or
a solid, depending on the ambient temperature, as its melting point is close to room
temperature.[3][4]

Quantitative Data Summary

The key physical and chemical identifiers for 4-Fluoro-3,5-dimethylaniline are summarized in
the table below for easy reference and comparison.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b133924?utm_src=pdf-interest
https://www.benchchem.com/product/b133924?utm_src=pdf-body
https://www.benchchem.com/product/b133924?utm_src=pdf-body
https://www.americanchemicalsuppliers.com/list/search?search=dimethylaniline
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB81118908.htm
https://www.fishersci.co.uk/shop/products/4-fluoro-3-5-dimethylaniline-97-thermo-scientific/15444277
https://www.fishersci.co.uk/shop/products/4-fluoro-3-5-dimethylaniline-97-thermo-scientific/15444277
https://fluorochem.co.uk/product/F334763/
https://www.benchchem.com/product/b133924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)
CAS Number 1840-27-3 [2][3][41[5][6]
Molecular Formula CsHioFN [311415][6]
Molecular Weight 139.173 g/mol [31[4]

IUPAC Name 4-fluoro-3,5-dimethylaniline [3114]
Melting Point 30°C to 32°C [3]

Solubility in Waer :Eir:i)ngly soluble (0.71 g/L at 213
Appearance Liquid or solid [1114]

Purity Typically =297% [3][6]
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Synthesis and Reactivity
Synthetic Protocols

4-Fluoro-3,5-dimethylaniline can be synthesized through various routes. One documented
method involves a multi-step reaction starting from 2,6-Dimethylfluorobenzene.[5]

Experimental Protocol: Two-Step Synthesis

 Nitration: The starting material, 2,6-Dimethylfluorobenzene, undergoes nitration using nitric
acid (HNO3).

e Reduction: The resulting nitro-intermediate is then reduced to the amine using iron (Fe)
powder and aqueous ammonium chloride (NH4Cl).[5]

This synthetic pathway provides a reliable method for producing 4-Fluoro-3,5-dimethylaniline
for laboratory and industrial use.
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Step 1: Nitration Step 2: Reduction
2,6-Dimethylfluorobenzene (ReagendliNGs) »-| Nitrated Intermediate MM)—» 4-Fluoro-3,5-dimethylaniline

Click to download full resolution via product page

A simplified workflow for the synthesis of 4-Fluoro-3,5-dimethylaniline.

Chemical Reactivity and Applications

The primary application of 4-Fluoro-3,5-dimethylaniline is as a specialized organic building
block.[6] It is particularly useful in the synthesis of novel fluoroaromatics, where the fluorine
atom can significantly alter the biological and chemical properties of the target molecule.[2][3]
Its role as an intermediate is critical in developing new pharmaceutical compounds and other
high-value specialty chemicals.

Spectral Data

Detailed spectral analyses are crucial for structure confirmation and purity assessment. For 4-
Fluoro-3,5-dimethylaniline, various spectral data sets are available through chemical
suppliers and databases.

1H NMR: Proton Nuclear Magnetic Resonance spectra are available for structural
elucidation.[7]

13C NMR: Carbon-13 NMR data provides further structural detail.[7]

IR Spectroscopy: Infrared spectra help identify characteristic functional groups.[7]

Mass Spectrometry (MS): Mass spectra are used to confirm the molecular weight and
fragmentation pattern.[7]

Researchers can typically access these spectra from the supplier from which the chemical was
purchased or through comprehensive databases like ChemicalBook.[7]

Safety and Handling

Proper handling of 4-Fluoro-3,5-dimethylaniline is essential to ensure laboratory safety. The
compound is classified with the GHSO07 pictogram, indicating that it is harmful and an irritant.[4]
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Hazard Statements:

H302: Harmful if swallowed.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]
Precautionary Measures:

o Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face
protection.[4]

o Handling: Use only in a well-ventilated area. Wash hands thoroughly after handling. Avoid
eating, drinking, or smoking when using this product.[4]

e Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. Keep
away from oxidizing agents.[3]

In case of exposure, follow standard first-aid procedures and seek medical advice if necessary.

[4]
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Logical relationships of 4-Fluoro-3,5-dimethylaniline’s core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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